N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzamide
• InChI: InChI=1S/C14H19NO4S/c1-3-19-13-6-4-11(5-7-13)14(16)15(2)12-8-9-20(17,18)10-12/h4-7,12H,3,8-10H2,1-2H3
• InChI Key: QJVFZIGRWNKHPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(C)C2CCS(=O)(=O)C2
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

“N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzamide” is a complex organic compound. The name suggests that it contains a dioxothiolan ring, which is a sulfur-containing heterocycle, and a benzamide group, which is a common motif in pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a dioxothiolan ring attached to a benzamide group via a nitrogen atom. The benzamide group would also have an ethoxy group and a methyl group attached to it.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the amide group might undergo hydrolysis in acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Scientific Research Applications

Rhodium(III)-Catalyzed Annulations

Rhodium(III)-catalyzed Chemodivergent Annulations : This study describes chemodivergent and redox-neutral annulations between N-methoxybenzamides and sulfoxonium ylides, achieved via Rh(III)-catalyzed C-H activation. This process demonstrates a method for coupling that could be relevant for synthesizing complex molecules, potentially including compounds like "N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzamide" (Youwei Xu et al., 2018).

Photocatalytic Degradation

Photocatalytic Degradation of Propyzamide : Investigating the photodecomposition of 3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide (propyzamide) using TiO2-loaded adsorbent supports showcases a method for environmental detoxification. Such research could be adapted to study the environmental impacts or degradation pathways of similar compounds (T. Torimoto et al., 1996).

Novel Polyimides Synthesis

Synthesis and Characterization of Novel Aromatic Polyimides : The synthesis of new diamines and their polymerization with various anhydrides demonstrates advanced materials science research, potentially relevant for creating new materials with unique properties. Research into similar compounds might explore their utility in material science (M. Butt et al., 2005).

In Vivo Psycho- and Neurotropic Profiling

Psycho- and Neurotropic Profiling of Quinolin-4-ones : A study on the psycho- and neurotropic properties of 3-(N-R,R'-aminomethyl)-2-methyl-1H-quinolin-4-ones in vivo highlights the process of evaluating compounds for therapeutic potential. Similar methodologies could be applied to assess the biological effects of "N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzamide" (I. Podolsky et al., 2017).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be tested for biological activity given the presence of the benzamide group.